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Nanopowder

Cat. No.: B15800112

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cerium oxide (CeO₂) and zirconium oxide (ZrO₂) nanocomposites, specifically

cerium zirconium oxide (CexZr1-xO₂) nanopowder, are gaining significant attention as

advanced materials for ultraviolet (UV) radiation shielding applications. Unlike traditional UV

filters like titanium dioxide (TiO₂) and zinc oxide (ZnO), cerium-based nanoparticles exhibit

strong UV absorption with significantly lower photocatalytic activity, reducing the generation of

harmful reactive oxygen species (ROS) upon UV exposure.[1][2][3][4] This property makes

them a safer and more stable alternative for sunscreens, protective coatings, and other UV-

blocking formulations.[1][3] The incorporation of zirconium into the ceria lattice can further

enhance thermal stability, oxygen storage capacity, and UV-shielding efficacy.[5][6][7]

These application notes provide a comprehensive overview of the properties, synthesis, and

evaluation of cerium zirconium oxide nanopowder for UV shielding purposes. Detailed

protocols for synthesis and characterization are included to facilitate research and development

in this area.
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Cerium zirconium oxide nanopowders possess a unique combination of physical and optical

properties that make them effective UV absorbers. The primary mechanism for UV absorption

is the charge-transfer transition between the oxygen 2p orbital and the cerium 4f orbital (O²⁻ →

Ce⁴⁺).[6][8] The presence of a Ce³⁺/Ce⁴⁺ redox couple on the nanoparticle surface not only

contributes to UV absorption but also imparts antioxidant properties, which can protect against

UV-induced cellular damage and mutagenesis.[2][4][9] Zirconia is incorporated into the ceria

lattice to create more structural defects and oxygen vacancies, which improves stability and

modifies the electronic properties to enhance UV absorption.[7]

The material's band gap energy is a critical parameter, typically falling in a range that allows for

strong absorption of UVA and UVB radiation while remaining transparent in the visible

spectrum, a desirable trait for cosmetic and coating applications.[3][8][10]

Logical Relationship: From Material Properties to
Application
The following diagram illustrates the relationship between the fundamental properties of

cerium zirconium oxide nanopowder and its performance as a UV shielding agent.
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Fundamental Properties
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Activity
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PropertiesScavenges free radicals
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Strong UV Absorption
(UVA & UVB)

Enables photon absorption

Cubic Fluorite Structure

Sunscreens & Cosmetics

UV Protective Coatings

Polymer Stabilization

Enhances safety

Prevents cell damage
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4. Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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